Cas no 934610-55-6 (Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-)

Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)- structure
934610-55-6 structure
Product Name:Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
CAS No:934610-55-6
MF:C15H8ClN3O2
MW:297.695921897888
CID:835081
PubChem ID:16678785
Update Time:2025-04-19

Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
    • 4-(6-Chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)benzoic acid
    • SCHEMBL12670701
    • 934610-55-6
    • Benzoic acid,4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
    • Inchi: 1S/C15H8ClN3O2/c16-13-6-5-12-10(7-17)8-19(14(12)18-13)11-3-1-9(2-4-11)15(20)21/h1-6,8H,(H,20,21)
    • InChI Key: UWFPXDDGJZSEPP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(C#N)=CN(C3C=CC(C(=O)O)=CC=3)C2=N1

Computed Properties

  • Exact Mass: 297.0305042g/mol
  • Monoisotopic Mass: 297.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.9Ų
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